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Compound of Interest

Compound Name: BD-1008 dihydrobromide

Cat. No.: B565543 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BD-1008 dihydrobromide is a potent and selective antagonist of the sigma-1 (σ1) receptor, a

unique ligand-operated chaperone protein located at the endoplasmic reticulum-mitochondria

interface. With a high affinity for the σ1 receptor (Ki = 0.34-2 nM), it serves as a critical tool for

investigating the physiological and pathophysiological roles of this receptor in the central

nervous system and other tissues.[1][2][3][4] These application notes provide detailed

information on the solubility of BD-1008 dihydrobromide and protocols for its preparation for

in vivo research.

Physicochemical Properties and Solubility
BD-1008 dihydrobromide is a synthetic compound that is active both in vitro and in vivo.[1]

For experimental purposes, understanding its solubility is crucial for accurate and effective

administration.

Table 1: Solubility of BD-1008 Dihydrobromide

Solvent Concentration Reference(s)

Water up to 50 mM [1][5]
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Mechanism of Action: Sigma-1 Receptor
Antagonism
The sigma-1 receptor is a chaperone protein that modulates a variety of cellular functions,

including intracellular calcium signaling.[1] Under basal conditions, the sigma-1 receptor is

associated with the binding immunoglobulin protein (BiP) at the endoplasmic reticulum. Upon

stimulation by agonist ligands, the sigma-1 receptor dissociates from BiP and can then interact

with various client proteins, including the inositol 1,4,5-trisphosphate (IP3) receptor, to regulate

intracellular calcium levels.[6] BD-1008, as an antagonist, is thought to stabilize the sigma-1

receptor-BiP complex, preventing the initiation of downstream signaling cascades.[6]
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Caption: Sigma-1 receptor signaling pathway and the antagonistic action of BD-1008.
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Preparation of BD-1008 Dihydrobromide for In Vivo
Administration
This protocol outlines the steps for preparing an injectable solution of BD-1008
dihydrobromide for administration in animal models. The intraperitoneal (i.p.) route of

administration is commonly used for this compound, with effective doses reported in the range

of 1-30 mg/kg.[2]

Materials:

BD-1008 dihydrobromide powder

Sterile, pyrogen-free saline (0.9% NaCl)

Sterile vials

Sterile 0.22 µm syringe filters

Sterile syringes and needles

Vortex mixer

Analytical balance

Procedure:

Calculate the required amount of BD-1008 dihydrobromide: Based on the desired dose

(e.g., mg/kg) and the weight of the animals to be treated, calculate the total mass of the

compound needed. Prepare a slight excess to account for any loss during preparation.

Weigh the compound: Accurately weigh the calculated amount of BD-1008 dihydrobromide
using an analytical balance.

Dissolve in sterile saline: Add the weighed powder to a sterile vial. Using a sterile syringe,

add the required volume of sterile saline to achieve the desired final concentration.

Ensure complete dissolution: Vortex the solution until the BD-1008 dihydrobromide is

completely dissolved. The solution should be clear and free of particulates.
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Sterile filtration: Draw the solution into a sterile syringe. Attach a sterile 0.22 µm syringe filter

to the syringe. Filter the solution into a new sterile vial. This step is critical to ensure the

sterility of the final solution for in vivo use.[2]

Storage: Store the prepared solution at -20°C for short-term storage or -80°C for long-term

storage.[2] It is recommended to aliquot the solution to avoid repeated freeze-thaw cycles.[2]

Table 2: Example Dosing and Administration

Parameter Value Reference(s)

Animal Model Rat [2]

Dose Range 1-30 mg/kg [2]

Administration Route Intraperitoneal (i.p.) [2]

Vehicle Saline

Experimental Workflow for In Vivo Studies
The following diagram illustrates a typical workflow for an in vivo study utilizing BD-1008
dihydrobromide.
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Caption: A typical experimental workflow for in vivo studies with BD-1008.
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BD-1008 dihydrobromide is for research use only. Standard laboratory safety practices

should be followed when handling this compound. This includes wearing appropriate personal

protective equipment (PPE) such as gloves, a lab coat, and safety glasses.

Conclusion
BD-1008 dihydrobromide is a valuable pharmacological tool for elucidating the role of the

sigma-1 receptor in various biological processes. Proper preparation and administration are

essential for obtaining reliable and reproducible results in in vivo studies. The protocols and

information provided in these application notes are intended to guide researchers in the

effective use of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b565543?utm_src=pdf-body
https://www.benchchem.com/product/b565543?utm_src=pdf-body
https://www.benchchem.com/product/b565543?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sigma-1_receptor
https://www.medchemexpress.com/bd-1008-dihydrobromide.html
https://www.tocris.com/products/bd-1008-dihydrobromide_0511
https://www.caymanchem.com/product/9001336/bd-1008-hydrobromide
https://www.medchemexpress.com/bd-1008-d5-dihydrobromide.html
https://www.mdpi.com/1422-0067/24/3/1997
https://www.benchchem.com/product/b565543#bd-1008-dihydrobromide-solubility-and-preparation-for-in-vivo-studies
https://www.benchchem.com/product/b565543#bd-1008-dihydrobromide-solubility-and-preparation-for-in-vivo-studies
https://www.benchchem.com/product/b565543#bd-1008-dihydrobromide-solubility-and-preparation-for-in-vivo-studies
https://www.benchchem.com/product/b565543#bd-1008-dihydrobromide-solubility-and-preparation-for-in-vivo-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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